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This technical guide provides a comprehensive overview of the multi-generational atmospheric
oxidation of a-pinene, a major biogenic volatile organic compound, leading to the formation of
pinic acid. Pinic acid is a significant component of secondary organic aerosols (SOA), which
have implications for air quality, climate, and human health. This document details the core
chemical mechanisms, presents quantitative data from chamber studies, outlines experimental
methodologies, and provides visual representations of the key processes.

Introduction to Pinic Acid Formation

Pinic acid (CoH140a4) is a dicarboxylic acid formed in the atmosphere through the complex,
multi-generational oxidation of a-pinene.[1][2] This process is primarily initiated by reactions
with key atmospheric oxidants: ozone (Os), the hydroxyl radical (-OH), and the nitrate radical
(NOs).[1][3] The initial oxidation of a-pinene breaks its double bond, leading to a cascade of
reactions that produce a variety of oxygenated products, including pinonic acid, which can be
further oxidized to form pinic acid.[1][4] These reactions contribute significantly to the
formation of SOA.[1][5]

Chemical Oxidation Pathways

The formation of pinic acid from a-pinene is not a single-step reaction but a multi-generational
process involving several intermediate species. The specific pathways are highly dependent on
the primary oxidant.
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Ozonolysis of a-Pinene

The reaction of a-pinene with ozone is a critical pathway for the formation of pinic acid,
particularly in the formation of SOA.[4][6][7] The ozonolysis of a-pinene proceeds through the
formation of a primary ozonide, which rapidly decomposes into a Criegee intermediate (Cl) and
a carbonyl compound. For a-pinene, two Criegee intermediates are formed, ClI1 and CI2.[4]
While pinonic acid can be formed from both CI1 and CI2, pinic acid is generated

predominantly through the decomposition of CI2.[4]

The following diagram illustrates the simplified ozonolysis pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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